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Compound of Interest

Compound Name:
1,4-Dimethoxy-9-

phenylanthracene

CAS No.: 54458-77-4

Cat. No.: B13942477

Get Quote

In the realm of advanced organic synthesis and photopharmacology, anthracene derivatives

serve as highly programmable modules. Among these, 1,4-Dimethoxy-9-phenylanthracene
(1[1]) stands out due to its unique electronic topology. The juxtaposition of a sterically

demanding 9-phenyl ring with an electron-rich 1,4-dimethoxy system fundamentally alters its

reactivity profile compared to the parent anthracene core. As a Senior Application Scientist, I

approach this molecule not merely as a catalog chemical, but as a sophisticated precursor for

regioselective photooxidation and the synthesis of complex anthraquinone pharmacophores[2].

Part 1: Physicochemical Profiling & Structural
Dynamics
To effectively utilize 1,4-Dimethoxy-9-phenylanthracene (1,4-DMPA) in a synthetic pipeline,

one must first understand its baseline physical parameters. The methoxy groups significantly

increase the electron density in the terminal ring, elevating the HOMO energy level and priming

the molecule for electrophilic attack or cycloaddition.

Table 1: Quantitative Physicochemical Data
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Parameter Specification

Chemical Name 1,4-Dimethoxy-9-phenylanthracene

CAS Registry Number 54458-77-4[1]

Molecular Formula C₂₂H₁₈O₂[3]

Molecular Weight 314.38 g/mol [4]

Structural Motif 9-Aryl-substituted, 1,4-electron-rich anthracene

Primary Reactivity
Regioselective [4+2] Cycloaddition, Oxidative

Demethylation

Key Derivative
9-Phenyl-1,4-anthraquinone (m.p. 221–222 °C)

[2]

Part 2: Mechanistic Photochemistry – The
"Abnormal" Photooxidation Paradigm
Standard unsubstituted anthracenes famously undergo [4+2] cycloaddition with singlet oxygen

(¹O₂) at the 9,10-meso positions to form highly stable 9,10-endoperoxides. However, 1,4-DMPA

breaks this rule.

As established in foundational photochemical studies by2[2], the strong electron-donating effect

of the 1,4-methoxy groups redirects the singlet oxygen attack. The molecule exhibits

regioselective [4+2] cycloaddition at the 1,4-positions, yielding a 1,4-endoperoxide (photooxide)

[2]. This "abnormal" fixation of oxygen is kinetically favored but thermodynamically labile; the

resulting photooxide (m.p. 95–100 °C, decomp.) can dissociate in the cold to release singlet

oxygen (accompanied by luminescence) or undergo acid-catalyzed rearrangement to a stable

quinone[2].
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Figure 1: Mechanistic pathway of regioselective [4+2] photooxidation and cycloreversion.

Part 3: Synthetic Utility in Complex Molecule
Assembly
Beyond photochemistry, the 1,4-dimethoxyarene motif serves as a classic "masked quinone."

In drug development, particularly in the synthesis of tetracycline and anthracycline antibiotics,

the 1,4-anthraquinone core is a critical pharmacophore.

For instance, in the2[2] by Nicolaou et al. (JACS, 2014), highly substituted anthracene

derivatives are utilized to construct spirobicyclic systems and combat methicillin-resistant

Staphylococcus aureus (MRSA)[2]. 1,4-DMPA acts as a model substrate for these oxidative

demethylation pathways, allowing chemists to install obligatory hydroxyl or quinone groups

onto the aromatic scaffold without disrupting the sterically hindered 9-phenyl domain[2].
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Part 4: Validated Experimental Protocols (Self-
Validating Systems)
To ensure scientific integrity, the following methodologies are designed not just as a list of

instructions, but as self-validating workflows where causality dictates every experimental

choice.

Protocol A: Controlled Photooxidation to 1,4-
Endoperoxide

Substrate Preparation: Dissolve 0.1 g of 1,4-DMPA in 20 mL of freshly purified, peroxide-free

1,4-dioxane[2].

Causality: Dioxane is selected because it stabilizes the singlet oxygen lifetime while

providing excellent solubility for the highly conjugated anthracene core. Fresh purification

prevents background radical reactions.

Sensitization & Oxygenation: Add a catalytic amount of a photosensitizer (e.g., Methylene

Blue) and continuously sparge the solution with dry O₂.

Irradiation: Irradiate the mixture using a visible light source matched to the sensitizer's

absorption maximum for 20 minutes.

Causality: Visible light selectively excites the sensitizer without directly exciting the

anthracene, preventing unwanted UV-mediated homolytic degradation.

Thermal Control: Maintain the reaction vessel strictly below 20 °C.

Causality: The resulting 1,4-endoperoxide is thermally labile. Elevated temperatures will

induce cycloreversion, releasing singlet oxygen and regenerating the starting material.

Validation Checkpoint: Monitor the reaction via UV-Vis spectroscopy. The [4+2] cycloaddition

at the 1,4-position disrupts the anthracene chromophore, leaving a conjugated naphthalene-

like core. The disappearance of the characteristic ~380 nm anthracene band and the

emergence of a ~280 nm naphthalene band serves as a definitive, self-reporting metric for

reaction completion.
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Protocol B: Acid-Mediated Conversion to 9-Phenyl-1,4-
anthraquinone

Acidic Hydrolysis: To the crude dioxane solution of the 1,4-endoperoxide, add 10 mL of N/5

aqueous HCl while stirring at room temperature for 20 minutes[2].

Causality: Protonation of the endoperoxide oxygen induces heterolytic cleavage, driving

the expulsion of "active oxygen" and the concomitant hydrolysis of the methoxy groups to

yield the quinone[2].

Extraction: Extract the aqueous mixture with benzene or toluene[2].

Validation Checkpoint 1 (Iodometry): Isolate the aqueous layer and perform an iodometric

titration.

Self-Validation: The presence of ~90% theoretical "active oxygen" in the aqueous phase

confirms that the reaction proceeded via the endoperoxide intermediate rather than a

direct auto-oxidation pathway[2].

Validation Checkpoint 2 (Visual & Isolation): The organic phase will transition to a vibrant

golden-yellow. Evaporation of the solvent yields 9-phenyl-1,4-anthraquinone (melting point

221–222 °C)[2].
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Figure 2: Self-validating workflow for the synthesis of 9-phenyl-1,4-anthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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